Deswelling behaviour of ionic microgel particles from low to ultra-high densities†

Soft Matter Pub Date: 2018-05-02 DOI: 10.1039/C8SM00390D

Abstract

The swelling of ionic microgel particles is investigated at a wide range of concentrations using a combination of light, X-ray and neutron scattering techniques. We employ a zero-average contrast approach for small-angle neutron scattering experiments, which enables a direct determination of the form factor at high concentrations. The observed particle size initially decreases strongly with the particle concentration in the dilute regime but approaches a constant value at intermediate concentrations. This is followed by a further deswelling at high concentrations above particle overlap. Theory and experiments point at a pivotal contribution of dangling polymer ends to the strong variation in size of ionic microgels, which presents itself mainly through the hydrodynamics properties of the system.

Graphical abstract: Deswelling behaviour of ionic microgel particles from low to ultra-high densities
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